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Compound of Interest

Compound Name: Potassium salicylate

Cat. No.: B1260394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive guidelines for the preparation, storage, and application of

potassium salicylate solutions in a laboratory setting. Potassium salicylate (C₇H₅KO₃), the

potassium salt of salicylic acid, is a versatile compound utilized in various research fields for its

analgesic, anti-inflammatory, antimicrobial, and biochemical buffering properties.[1][2]

Application Notes
Physicochemical Properties
Potassium salicylate is typically a white, odorless crystalline powder that is highly soluble in

water and alcohol.[1][3][4] It is known to become pink upon exposure to light, and its aqueous

solutions may turn brown when exposed to air due to oxidation.[3][5] Proper storage is crucial

to maintain its integrity.

Table 1: Physicochemical Data for Potassium Salicylate
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Property Value Reference

Molecular Formula C₇H₅KO₃ [2][6]

Molar Mass 176.21 g/mol (Anhydrous) [6]

194.23 g/mol (Monohydrate) [6]

Appearance White, odorless powder [3][4]

Solubility in Water 1 g in 0.85 mL [3][4][7]

Storage Temperature 2-25°C [3][8]

Stability
Protect from light; keep well-

closed
[4][8]

| GHS Hazard Statements| H302 (Harmful if swallowed), H319 (Causes serious eye irritation) |

[1] |

Key Laboratory Applications
Potassium salicylate serves as a valuable tool in various experimental contexts. Its primary

mechanism of action as an anti-inflammatory agent involves the inhibition of prostaglandin

synthesis.[1] It also finds use as an antiviral agent and a buffering component in biochemical

assays.[2][3]

Table 2: Example Concentrations for Laboratory Applications
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Application
Area

Example
Concentration

pH Notes Reference

Antiviral

Research
1.0 M 7.0

Used to
inactivate
tobacco
mosaic virus.

[3]

Plant Biology 0.5 mM ~6.5

Used in

combination with

potassium

silicate to

enhance plant

defense

responses.

[9]

Biochemical

Assays
Variable Variable

Can be used as

a buffering agent

to maintain pH

stability.

[2]

| Antimicrobial Studies| Variable | N/A | Demonstrates broad-spectrum antibacterial activity. |[8] |

Mechanism of Action: Prostaglandin Synthesis
Inhibition
Salicylates, including potassium salicylate, exert their primary anti-inflammatory effect by

inhibiting cyclooxygenase (COX) enzymes, which are critical for the conversion of arachidonic

acid into prostaglandins. Prostaglandins are key mediators of inflammation, pain, and fever.
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Caption: Inhibition of the Prostaglandin Pathway by Potassium Salicylate.

Experimental Protocols
Protocol 1: Preparation of Potassium Salicylate Solution
from Solid
This protocol describes the preparation of a potassium salicylate solution to a desired

molarity from its solid, powdered form.
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Preparation Final Steps

Calculate Mass of
Potassium Salicylate Weigh Solid Dissolve in Solvent

(e.g., Deionized Water)
Transfer to

Volumetric Flask
Add Solvent to

Final Volume (QS) Mix Thoroughly Perform Quality Control
(e.g., pH check)

Store Solution
(Protected from Light)

Reactants

Reaction

Final Steps

Weigh Salicylic Acid

Slowly Add Salicylic Acid
to Base Solution

Weigh Potassium Base
(e.g., K₂CO₃ or KOH)

Dissolve Base in Water

Measure Water

Stir Until Reaction is Complete
(CO₂ evolution ceases if using K₂CO₃)

Cool to Room Temp

Adjust pH/Volume

Store Solution
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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